Cas no 1169805-98-4 (Kaurane-7,16,17-triol,17-(3-methyl-2-butenoate), (7b)-)

• Product Name: Kaurane-7,16,17-triol,17-(3-methyl-2-butenoate), (7b)-
• CAS No: 1169805-98-4
• Molecular Formula: C₂₅H₄₀O₄
• Molecular Weight: 404.582708358765
• CID: 97735
• PubChem ID: 42643119

Kaurane-7,16,17-triol,17-(3-methyl-2-butenoate), (7b)- Properties

Names and Identifiers

• Kaurane-7,16,17-triol,17-(3-methyl-2-butenoate), (7b)-
• Sculponeatin N
• (5β,7β,8α,9β,10α,13α,16β)-7,16-Dihydroxykauran-17-yl 3-methyl-2-b utenoate
• [ "" ]
• 1169805-98-4
• [(1R,2S,4R,9R,10S,13R,14R)-2,14-dihydroxy-5,5,9-trimethyl-14-tetracyclo[11.2.1.01,10.04,9]hexadecanyl]methyl 3-methylbut-2-enoate
• FS-10189
• F92911
• CS-0016662
• AKOS032961593
• HY-N1258
• DA-67499

• InChIKey： HGXSLFHBGBEREA-DDUYGNKYSA-N
• Inchi： InChI=1S/C25H40O4/c1-16(2)11-21(27)29-15-25(28)14-24-13-17(25)7-8-18(24)23(5)10-6-9-22(3,4)19(23)12-20(24)26/h11,17-20,26,28H,6-10,12-15H2,1-5H3/t17-,18+,19-,20+,23+,24-,25+/m1/s1
• SMILES： C/C(=C/C(OC[C@]1(C[C@@]23[C@@H](O)C[C@@H]4C(CCC[C@@]4(C)[C@@H]2CC[C@@H]1C3)(C)C)O)=O)/C

Computed Properties

• Exact Mass: 404.293
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 404.293
• Heavy Atom Count: 29
• Complexity: 708
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 66.8A^2

Experimental Properties

• LogP: 4.63050
• PSA: 66.76000
• Boiling Point: 515.0±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 166.1±16.7 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids